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Compound of Interest

Compound Name: Z-D-Chg-OH

Cat. No.: B554532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Z-
D-Chg-OH, also known as N-Z-D-α-Cyclohexylglycine (CAS Number: 69901-85-5). The

following procedures are based on available safety data for structurally related compounds and

general principles of laboratory chemical safety.

I. Chemical and Hazard Information
Chemical Name: N-Z-D-α-Cyclohexylglycine Synonyms: Z-D-Chg-OH, N-Carbobenzoxy-D-

cyclohexylglycine CAS Number: 69901-85-5 Molecular Formula: C₁₆H₂₁NO₄ Molecular Weight:

291.34 g/mol

While a specific Safety Data Sheet (SDS) for Z-D-Chg-OH is not readily available, data for the

closely related L-enantiomer (Cbz-Cyclohexyl-L-glycine) suggests it is not classified as a

hazardous substance. However, information for another related compound, (R)-

Cyclohexylglycine, indicates potential hazards, including skin irritation (H315), serious eye

irritation (H319), and respiratory irritation (H335)[1]. Therefore, it is prudent to handle Z-D-Chg-
OH with care, assuming it may possess mild irritant properties.
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Hazard Statement Classification Precautionary Measures

May cause skin irritation

Not officially classified, but

assumed based on related

compounds

Wear protective gloves and

clothing.

May cause serious eye

irritation

Not officially classified, but

assumed based on related

compounds

Wear eye protection.

May cause respiratory irritation

Not officially classified, but

assumed based on related

compounds

Avoid breathing dust. Use in a

well-ventilated area.

II. Personal Protective Equipment (PPE)
Before handling Z-D-Chg-OH, ensure the following personal protective equipment is worn:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

III. Disposal Procedures
The disposal of Z-D-Chg-OH should be conducted in accordance with local, state, and federal

regulations. The following is a general procedural guide.

Step 1: Waste Identification and Segregation

Solid Waste:

Collect unused Z-D-Chg-OH powder and any grossly contaminated disposable items

(e.g., weigh boats, contaminated paper towels) in a designated, labeled hazardous waste

container.

The container should be clearly labeled with "Hazardous Waste" and the chemical name:

"N-Z-D-α-Cyclohexylglycine".
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Liquid Waste (if applicable):

If Z-D-Chg-OH has been dissolved in a solvent, the entire solution should be treated as

hazardous waste.

Collect in a sealed, labeled container. The label must include the chemical name and the

solvent used.

Do not mix with other waste streams unless compatibility is confirmed.

Step 2: Spill Management

In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust. For a

liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collect: Place the collected material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with soap and water.

Step 3: Final Disposal

Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of Z-D-Chg-OH down the drain or in the regular trash.

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Z-D-Chg-OH.
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Caption: Workflow for the proper disposal of Z-D-Chg-OH.

V. Signaling Pathway for Safe Handling
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The following diagram outlines the logical relationships for ensuring safe handling and disposal.
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Caption: Logical relationship for safe handling and disposal of Z-D-Chg-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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